Cas no 1561058-58-9 (CID 65393986)
CID 65393986 Chemical and Physical Properties
Names and Identifiers
-
- 2-METHYL-7-OXABICYCLO[2.2.1]HEPTANE-2-CARBONITRILE
- CID 65393986
- 7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, 2-methyl-
-
- Inchi: 1S/C8H11NO/c1-8(5-9)4-6-2-3-7(8)10-6/h6-7H,2-4H2,1H3
- InChI Key: ATBONSHEUIXYNN-UHFFFAOYSA-N
- SMILES: C12OC(CC1)CC2(C)C#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 205
- XLogP3: 0.9
- Topological Polar Surface Area: 33
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Boiling Point: 243.8±23.0 °C(Predicted)
CID 65393986 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-785311-0.05g |
2-methyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile |
1561058-58-9 | 95% | 0.05g |
$647.0 | 2024-05-22 | |
| Enamine | EN300-785311-0.1g |
2-methyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile |
1561058-58-9 | 95% | 0.1g |
$678.0 | 2024-05-22 | |
| Enamine | EN300-785311-0.25g |
2-methyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile |
1561058-58-9 | 95% | 0.25g |
$708.0 | 2024-05-22 | |
| Enamine | EN300-785311-0.5g |
2-methyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile |
1561058-58-9 | 95% | 0.5g |
$739.0 | 2024-05-22 | |
| Enamine | EN300-785311-1.0g |
2-methyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile |
1561058-58-9 | 95% | 1.0g |
$770.0 | 2024-05-22 | |
| Enamine | EN300-785311-2.5g |
2-methyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile |
1561058-58-9 | 95% | 2.5g |
$1509.0 | 2024-05-22 | |
| Enamine | EN300-785311-5.0g |
2-methyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile |
1561058-58-9 | 95% | 5.0g |
$2235.0 | 2024-05-22 | |
| Enamine | EN300-785311-10.0g |
2-methyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile |
1561058-58-9 | 95% | 10.0g |
$3315.0 | 2024-05-22 |
CID 65393986 Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on CID 65393986
CID 65393986 (CAS No. 1561058-58-9): A Comprehensive Overview
In the ever-evolving landscape of biopharmaceutical research, CID 65393986 (also known as CAS No. 1561058-58-9) stands out as a compound of significant interest to scientists and researchers alike. This molecule has garnered attention due to its potential applications in drug discovery and therapeutic development, particularly in the realm of disease treatment and biological research.
CID 65393986 is a small molecule that has been extensively studied for its interactions with various biological systems. Its unique chemical structure, characterized by a combination of functional groups, renders it highly versatile in experimental settings and clinical applications. Researchers have explored its role in inflammation, cancer, and neurodegenerative diseases, among other areas.
Recent studies have highlighted the potential of CID 65393986 as a candidate for drug development. Its ability to modulate specific molecular pathways has made it a focal point in targeted therapies and precision medicine. For instance, investigations into its effects on inflammatory cytokines have shown promising results, suggesting its potential utility in autoimmune diseases and chronic inflammatory conditions.
Another area of focus for CID 65393986 is its role in cancer research. Preclinical trials have demonstrated its ability to inhibit the growth and proliferation of certain cancer cell lines, making it a valuable tool in oncology drug development. Its mechanism of action appears to involve the modulation of key signaling pathways that are critical to tumor progression and metastasis.
Moreover, CID 65393986 has shown intriguing properties in the context of neurodegenerative disorders, such as Alzheimer's disease. Studies suggest that it may possess neuroprotective effects by reducing oxidative stress and inflammation in neural tissues. This makes it a compelling candidate for exploring new avenues in neurotherapeutic development.
Despite its promising potential, the research on CID 65393986 is still in its early stages. Ongoing investigations are focused on elucidating its full spectrum of biological activities and optimizing its pharmacokinetic profile for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advancing this compound towards therapeutic applications.
In conclusion, CID 65393986 (CAS No. 1561058-58-9) represents a fascinating molecule with diverse biological activities that hold significant promise for biomedical innovation. As research continues to uncover its potential, it is poised to play a pivotal role in the development of novel therapies for a wide range of diseases and conditions.
1561058-58-9 (CID 65393986) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)